Cas no 91103-29-6 (2-Furanaceticacid,alpha-amino-alpha-methyl-,(S)-(9CI))

2-Furanaceticacid,alpha-amino-alpha-methyl-,(S)-(9CI) structure
91103-29-6 structure
Product Name:2-Furanaceticacid,alpha-amino-alpha-methyl-,(S)-(9CI)
CAS No:91103-29-6
MF:C7H9NO3
MW:155.151262044907
CID:799234
PubChem ID:13635560
Update Time:2024-03-01

2-Furanaceticacid,alpha-amino-alpha-methyl-,(S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Furanacetic acid, a-amino-a-methyl-, (aS)-
    • 2-Furanaceticacid,alpha-amino-alpha-methyl-,(S)-(9CI)
    • Inchi: 1S/C7H9NO3/c1-7(8,6(9)10)5-3-2-4-11-5/h2-4H,8H2,1H3,(H,9,10)/t7-/m0/s1
    • InChI Key: FKVAWEVSZYLWIO-ZETCQYMHSA-N
    • SMILES: O1C=CC=C1[C@@](N)(C)C(O)=O

Computed Properties

  • Exact Mass: 155.058243149g/mol
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 76.5Ų
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